4-(2-Azidomethyl-phenyl)-[1,2,3]thiadiazole

• Molecular Formula: C9H7N5S
• Molecular Weight: 217.25 g/mol
• IUPAC Name: 4-[2-(azidomethyl)phenyl]thiadiazole
• InChI: InChI=1S/C9H7N5S/c10-13-11-5-7-3-1-2-4-8(7)9-6-15-14-12-9/h1-4,6H,5H2
• InChI Key: PBVCRCGMFKXQHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN=[N+]=[N-])C2=CSN=N2

Description

4-(2-Azidomethyl-phenyl)-[1,2,3]thiadiazole is a useful research compound. Its molecular formula is C9H7N5S and its molecular weight is 217.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 4-(2-bromomethyl-phenyl)-[1,2,3]thiadiazole (7.0 g, 0.027 mol) and sodium azide (5.3 g, 0.081 mol) in N,N-dimethylformamide (200 ml) was stirred at room temperature overnight. Ethyl acetate was added and the reaction mixture was washed with water and brine. Drying and solvent evaporation gave an oil; flash chromatography (silica gel, hexane-ethyl acetate, 96:4) gave 4-(2-azidomethyl-phenyl)-[1,2,3]thiadiazole; 1H NMR (CDCl3, 300 MHz) δ8.74 (s, 1H), 7.76 (m, 1H), 7.53 (m, 3H), 4.54 (s, 2H).